Cas no 105126-88-3 ((4-Chloro-phenylsulfanyl)-acetaldehyde)

• Product Name: (4-Chloro-phenylsulfanyl)-acetaldehyde
• CAS No: 105126-88-3
• MF: C₈H₇ClOS
• MW: 186.658580064774
• CID: 5250430
• PubChem ID: 13642519
• Update Time: 2025-06-11

(4-Chloro-phenylsulfanyl)-acetaldehyde Chemical and Physical Properties

Names and Identifiers

• (4-chloro-phenylsulfanyl)-acetaldehyde
• 2-[(4-chlorophenyl)sulfanyl]acetaldehyde
• (4-Chloro-phenylsulfanyl)-acetaldehyde

• Inchi： 1S/C8H7ClOS/c9-7-1-3-8(4-2-7)11-6-5-10/h1-5H,6H2
• InChI Key： SKIIOFFRCPAPAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCC=O

Computed Properties

• Exact Mass: 185.9906137g/mol
• Monoisotopic Mass: 185.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (4-Chloro-phenylsulfanyl)-acetaldehyde

Comprehensive Overview of (4-Chloro-phenylsulfanyl)-acetaldehyde (CAS No. 105126-88-3)

(4-Chloro-phenylsulfanyl)-acetaldehyde (CAS No. 105126-88-3) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl sulfanyl group and an aldehyde functional group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of (4-Chloro-phenylsulfanyl)-acetaldehyde is represented by the formula C₈H₇ClOS. The presence of the aldehyde group (CHO) at the terminal position and the chlorophenyl sulfanyl group (C₆H₄ClS) imparts specific reactivity and functional versatility to this compound. The aldehyde group is known for its electrophilic nature, making it susceptible to nucleophilic attack, while the chlorophenyl sulfanyl group provides additional reactivity and stability.

In recent years, (4-Chloro-phenylsulfanyl)-acetaldehyde has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of small molecules with therapeutic potential. For instance, researchers have explored its use in the development of inhibitors for various enzymes and receptors, particularly those involved in cancer and neurodegenerative diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of (4-Chloro-phenylsulfanyl)-acetaldehyde in the synthesis of novel inhibitors targeting protein kinases. Protein kinases are crucial enzymes that play a central role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The study demonstrated that derivatives of (4-Chloro-phenylsulfanyl)-acetaldehyde exhibited potent inhibitory activity against specific kinases, suggesting their potential as lead compounds for further drug development.

Beyond its applications in drug discovery, (4-Chloro-phenylsulfanyl)-acetaldehyde has also been investigated for its use in organic synthesis. Its unique reactivity profile makes it an attractive starting material for a variety of synthetic transformations. For example, it can be readily converted into more complex molecules through reactions such as aldol condensation, Wittig reactions, and Grignard addition. These transformations enable the synthesis of a wide range of functionalized compounds with diverse biological activities.

In addition to its synthetic utility, (4-Chloro-phenylsulfanyl)-acetaldehyde has been studied for its potential biological effects. Research has shown that certain derivatives of this compound exhibit antioxidant properties, which may contribute to their therapeutic potential in conditions characterized by oxidative stress. Furthermore, some studies have explored the anti-inflammatory and anti-proliferative activities of these derivatives, suggesting their potential as candidates for treating inflammatory diseases and cancer.

The safety profile of (4-Chloro-phenylsulfanyl)-acetaldehyde is an important consideration in its use as a research chemical and potential pharmaceutical agent. While detailed toxicological data may be limited, preliminary studies have indicated that this compound is generally well-tolerated at low concentrations. However, as with any chemical compound, appropriate handling and safety precautions should be observed to minimize potential risks.

In conclusion, (4-Chloro-phenylsulfanyl)-acetaldehyde (CAS No. 105126-88-3) is a multifunctional organic compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.